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Compound of Interest

Compound Name: 2,4-Dibromopentane

Cat. No.: B098100

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for handling 2,4-Dibromopentane (CAS No. 19398-53-9) in a research and
development setting. The information is intended for researchers, scientists, and drug
development professionals to ensure safe and effective experimentation.

Frequently Asked Questions (FAQSs)
Q1: What is 2,4-Dibromopentane and what are its primary uses in a laboratory setting?

Al: 2,4-Dibromopentane is a halogenated hydrocarbon with the molecular formula C5H10Br2.
[1][2] It is a colorless to light yellow liquid with a strong, pungent odor.[1] In laboratory settings,
it is primarily used as an intermediate in organic synthesis, as a reagent in various chemical
reactions, and sometimes as a solvent.[1]

Q2: What are the main hazards associated with 2,4-Dibromopentane?

A2: 2,4-Dibromopentane is classified as a flammable liquid and vapor.[3][4] It causes skin and
serious eye irritation.[3][5] Inhalation of vapors may cause respiratory irritation, and it may have
harmful effects on the respiratory and central nervous systems.[1]

Q3: What are the appropriate storage conditions for 2,4-Dibromopentane?

A3: 2,4-Dibromopentane should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[3][5] It should be kept away from heat, sparks, open flames, and other ignition
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sources.[3][5] Some sources also recommend storing it under an inert gas and protecting it
from light.[3]

Q4: What personal protective equipment (PPE) should be worn when handling 2,4-
Dibromopentane?

A4: When handling 2,4-Dibromopentane, it is essential to wear appropriate personal
protective equipment, including:

Eye Protection: Safety glasses with side-shields or goggles.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[5]

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling
vapors, a respirator with an appropriate cartridge should be used.[3]

Q5: What are the known chemical incompatibilities of 2,4-Dibromopentane?

A5: 2,4-Dibromopentane is incompatible with strong oxidizing agents and strong bases.[6]
Contact with these substances should be avoided to prevent vigorous reactions. For a
comprehensive understanding of chemical compatibility, it is always recommended to consult
detailed chemical compatibility charts.

Troubleshooting Guide

Problem 1: | have accidentally spilled a small amount of 2,4-Dibromopentane on the lab
bench.

Solution:
For a minor spill, follow these steps:
o Alert personnel in the immediate area.

e Ensure you are wearing the appropriate Personal Protective Equipment (PPE), including
gloves, eye protection, and a lab coat.
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o Contain the spill using an inert absorbent material such as sand, vermiculite, or a
commercial spill absorbent.[5]

o Carefully collect the absorbed material using non-sparking tools and place it into a sealed,
properly labeled container for hazardous waste disposal.[4][5]

e Clean the spill area with a suitable solvent, followed by soap and water.

e Dispose of all contaminated materials as hazardous waste according to your institution's
guidelines.[4]

Problem 2: | have splashed a small amount of 2,4-Dibromopentane on my skin or in my eyes.

Solution:

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes.
[3][5] Remove any contaminated clothing while rinsing.[3] If skin irritation persists, seek
medical attention.[3][5]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present
and easy to do.[5] Seek immediate medical attention.[5]

Problem 3: | am experiencing dizziness or respiratory irritation while working with 2,4-
Dibromopentane.

Solution:

Immediately move to an area with fresh air.[3]

If breathing is difficult, have a trained person administer oxygen.

Seek immediate medical attention.[3]

Review your experimental setup to ensure it is being conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize vapor inhalation.
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Quantitative Data

Physical and Chemical Properties of 2,4-Dibromopentane

Property Value Reference
CAS Number 19398-53-9 2117181011101
Molecular Formula C5H10Br2 [2][8]
Molecular Weight 229.94 g/mol [2][11]
Appearance Colorless to light yellow liquid [1114]

Boiling Point 40 °C /4 mmHg

Flash Point 59 °C

Density 1.668 g/cm3 [8]

Refractive Index 1.4960-1.4990 [8][12]

Hazard Identification
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Hazard

GHS Classification

Precautionary Statements

Flammability

Flammable liquid and vapor

(Category 3)

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. No smoking. P233:
Keep container tightly closed.
P240: Ground/bond container
and receiving equipment.
P241: Use explosion-proof
electrical/ventilating/lighting
equipment. P242: Use only
non-sparking tools. P243: Take
precautionary measures

against static discharge.

Skin Irritation

Causes skin irritation

(Category 2)

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P302+P352: IF ON
SKIN: Wash with plenty of
soap and water. P332+P313: If
skin irritation occurs: Get
medical advice/attention.
P362+P364: Take off
contaminated clothing and

wash it before reuse.

Eye Irritation

Causes serious eye irritation
(Category 2)

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
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If eye irritation persists: Get

medical advice/attention.

Experimental Protocols

General Protocol for Safe Handling and Use of 2,4-Dibromopentane in a Laboratory Setting

This protocol outlines the general procedure for safely handling and using 2,4-
Dibromopentane in a research experiment.

1. Pre-Experiment Preparation:

e Conduct a thorough risk assessment for the planned experiment.

e Ensure a chemical fume hood is available and functioning correctly.

» Verify the location and accessibility of safety equipment, including a safety shower, eyewash
station, and fire extinguisher.

o Assemble all necessary Personal Protective Equipment (PPE): safety goggles, chemical-
resistant gloves, and a flame-retardant lab coat.

2. Handling Procedure:

» All handling of 2,4-Dibromopentane should be performed inside a certified chemical fume
hood to minimize inhalation exposure.[3]

» Ground and bond containers when transferring the liquid to prevent static discharge.[13]

» Use only non-sparking tools when opening or handling containers.[4][13]

e Avoid contact with skin and eyes.[5]

» Keep the container tightly closed when not in use.[3][4][13]

3. Post-Experiment Procedure:

o Properly label and store any remaining 2,4-Dibromopentane according to the
recommended storage conditions.

» Dispose of any waste containing 2,4-Dibromopentane in a designated hazardous waste
container, following all institutional and local regulations.[4]

e Thoroughly clean the work area.

e Wash hands and any exposed skin with soap and water after completing the work.[3]
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Visualizations
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Caption: Workflow for responding to a 2,4-Dibromopentane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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